Cas no 58574-05-3 (4-tert-Butyl-1-chloro-2-nitrobenzene)

4-tert-Butyl-1-chloro-2-nitrobenzene structure
58574-05-3 structure
Product Name:4-tert-Butyl-1-chloro-2-nitrobenzene
CAS No:58574-05-3
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD07368382
CID:57292
PubChem ID:11961742
Update Time:2025-04-18

4-tert-Butyl-1-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Butyl-1-chloro-2-nitrobenzene
    • P-chloro-m-nitro-t-butylbenzene
    • 1-TERT-BUTYL-3-NITRO-4-CHLORO-BENZENE
    • 4-(tert-Butyl)-1-chloro-2-nitrobenzene
    • 4-Chloro-3-nitro-tert-butylbenzene
    • 1-tert-Butyl-3-nitro-4-chlorobenzene
    • Benzene,4-tert-butyl-1-chloro-2-nitro- (6CI,7CI)
    • 1-Chloro-2-nitro-4-tert-butylbenzene
    • 58574-05-3
    • AGZGOTUKAZSIIO-UHFFFAOYSA-N
    • CS-0154917
    • SCHEMBL1104675
    • A20714
    • DTXSID20474825
    • 4-tert-Butyl-2-nitrochlorobenzene
    • AKOS015889693
    • AS-13410
    • 4-tert-Butyl-2-nitro-chlorobenzene
    • MFCD07368382
    • FT-0640538
    • P-chloro-m-nitro-t-butylbenzene;5-tert-Butyl-2-chloronitrobenzene
    • AC-6122
    • Benzene, 1-chloro-4-(1,1-dimethylethyl)-2-nitro-
    • DB-025642
    • MDL： MFCD07368382
    • Inchi： 1S/C10H12ClNO2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,1-3H3
    • InChI Key： AGZGOTUKAZSIIO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

  • Exact Mass: 213.05600
  • Monoisotopic Mass: 213.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 270.5±20.0 °C at 760 mmHg
  • Flash Point: 117.4±21.8 °C
  • Refractive Index: 1.536
  • PSA: 45.82000
  • LogP: 4.06890
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-tert-Butyl-1-chloro-2-nitrobenzene Security Information

4-tert-Butyl-1-chloro-2-nitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-tert-Butyl-1-chloro-2-nitrobenzene Pricemore >>

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